![molecular formula C6H3Cl2N3 B3238734 5,8-Dichloroimidazo[1,2-c]pyrimidine CAS No. 1416713-07-9](/img/structure/B3238734.png)
5,8-Dichloroimidazo[1,2-c]pyrimidine
Overview
Description
5,8-Dichloroimidazo[1,2-c]pyrimidine is a heterocyclic organic compound that has gained interest in the scientific community due to its potential applications in various fields. This compound has a unique molecular structure that makes it a promising candidate for use in drug discovery, agricultural chemistry, and material science.
Mechanism of Action
The mechanism of action of 5,8-Dichloroimidazo[1,2-c]pyrimidine is not fully understood. However, it has been proposed that it works by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells. This leads to the inhibition of cell proliferation and ultimately, cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, it has been shown to inhibit the migration and invasion of cancer cells, which is an essential step in the metastasis of cancer. Furthermore, it has been found to have anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 5,8-Dichloroimidazo[1,2-c]pyrimidine is its high potency and selectivity towards cancer cells. This makes it a promising candidate for use in cancer treatment. Additionally, its unique molecular structure makes it a potential candidate for use in the development of new drugs with improved efficacy and fewer side effects. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to work with in lab experiments.
Future Directions
There are several future directions for the research and development of 5,8-Dichloroimidazo[1,2-c]pyrimidine. One of the most significant areas of research is in the development of new drugs for cancer treatment. Additionally, this compound has potential applications in the development of new antibiotics and agricultural chemicals. Furthermore, there is a need for further research into the mechanism of action of this compound to better understand its potential applications in various fields.
Conclusion:
This compound is a promising compound that has potential applications in various fields, including drug discovery, agricultural chemistry, and material science. Its unique molecular structure and high potency make it a promising candidate for use in cancer treatment. However, further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
The unique molecular structure of 5,8-Dichloroimidazo[1,2-c]pyrimidine has made it a promising candidate for use in various scientific research applications. One of the most significant applications of this compound is in drug discovery. It has been shown to have potential as an anticancer agent by inhibiting the growth of cancer cells. Additionally, it has been found to have antifungal and antibacterial properties, making it a potential candidate for use in the development of new antibiotics.
properties
IUPAC Name |
5,8-dichloroimidazo[1,2-c]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2N3/c7-4-3-10-6(8)11-2-1-9-5(4)11/h1-3H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCUZFLSIAXYVDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=N1)C(=CN=C2Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301281036 |
Source
|
| Record name | Imidazo[1,2-c]pyrimidine, 5,8-dichloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301281036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1416713-07-9 |
Source
|
| Record name | Imidazo[1,2-c]pyrimidine, 5,8-dichloro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1416713-07-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Imidazo[1,2-c]pyrimidine, 5,8-dichloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301281036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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